Cas no 1261886-39-8 (2,3-Dimethyl-6-(2-(trifluoromethyl)phenyl)pyridine)

• Product Name: 2,3-Dimethyl-6-(2-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261886-39-8
• MF: C₁₄H₁₂F₃N
• MW: 251.246994018555
• CID: 4983619
• Update Time: 2025-08-05

2,3-Dimethyl-6-(2-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-Dimethyl-6-(2-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C14H12F3N/c1-9-7-8-13(18-10(9)2)11-5-3-4-6-12(11)14(15,16)17/h3-8H,1-2H3
• InChI Key： JMGBSQFCTVXZHX-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=CC(C)=C(C)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 277
• XLogP3: 4.2
• Topological Polar Surface Area: 12.9

Additional information on 2,3-Dimethyl-6-(2-(trifluoromethyl)phenyl)pyridine

Recent Advances in the Study of 2,3-Dimethyl-6-(2-(trifluoromethyl)phenyl)pyridine (CAS: 1261886-39-8)

2,3-Dimethyl-6-(2-(trifluoromethyl)phenyl)pyridine (CAS: 1261886-39-8) is a compound of growing interest in the field of chemical biology and medicinal chemistry due to its unique structural features and potential pharmacological applications. Recent studies have focused on its synthesis, characterization, and biological activity, particularly in the context of drug discovery and development. This research brief aims to summarize the latest findings related to this compound, providing insights into its current applications and future potential.

The synthesis of 2,3-Dimethyl-6-(2-(trifluoromethyl)phenyl)pyridine has been optimized in recent years, with several research groups reporting improved yields and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic approach that enhances the efficiency of the synthesis process, reducing byproduct formation and enabling scalable production. This advancement is critical for further pharmacological evaluation and potential commercialization of the compound.

In terms of biological activity, 2,3-Dimethyl-6-(2-(trifluoromethyl)phenyl)pyridine has shown promising results as a modulator of specific protein targets. Preliminary in vitro studies indicate its potential as an inhibitor of certain kinases involved in inflammatory pathways. A recent paper in Bioorganic & Medicinal Chemistry Letters highlighted its selective binding affinity, suggesting its utility in developing targeted therapies for autoimmune diseases. However, further in vivo studies are required to validate these findings and assess its safety profile.

Another area of interest is the compound's potential application in oncology. Research conducted by a team at the University of Cambridge demonstrated that derivatives of 2,3-Dimethyl-6-(2-(trifluoromethyl)phenyl)pyridine exhibit cytotoxic effects on certain cancer cell lines, particularly those resistant to conventional chemotherapy. These findings, published in Chemical Science, underscore the need for additional structure-activity relationship (SAR) studies to optimize its anticancer properties.

Despite these promising developments, challenges remain in the clinical translation of 2,3-Dimethyl-6-(2-(trifluoromethyl)phenyl)pyridine. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and pharmacodynamic studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward preclinical trials.

In conclusion, 2,3-Dimethyl-6-(2-(trifluoromethyl)phenyl)pyridine (CAS: 1261886-39-8) represents a versatile scaffold with significant potential in drug discovery. Recent advancements in its synthesis and biological evaluation have laid the groundwork for future research, particularly in inflammation and oncology. Continued investment in this area is likely to yield novel therapeutic agents with improved efficacy and safety profiles.